Cas no 681161-17-1 (N-(2-(Pyridin-4-yl)ethyl)isonicotinamide)

• Product Name: N-(2-(Pyridin-4-yl)ethyl)isonicotinamide
• CAS No: 681161-17-1
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 840803
• PubChem ID: 71463995
• Update Time: 2025-04-19

N-(2-(Pyridin-4-yl)ethyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(Pyridin-4-yl)ethyl)isonicotinamide
• 4-Pyridinecarboxamide, N-[2-(4-pyridinyl)ethyl]-
• N-(2-pyridin-4-ylethyl)pyridine-4-carboxamide
• SB80080
• AKOS016012319
• N-[2-(Pyridin-4-yl)ethyl]pyridine-4-carboxamide
• DTXSID70855827
• 681161-17-1

• Inchi： 1S/C13H13N3O/c17-13(12-4-8-15-9-5-12)16-10-3-11-1-6-14-7-2-11/h1-2,4-9H,3,10H2,(H,16,17)
• InChI Key： QCAGNJVYIBZABD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NCCC1C=CN=CC=1

Computed Properties

• Exact Mass: 227.10599
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88